Cas no 7179-50-2 (oxytetracycline calcium)

• Product Name: oxytetracycline calcium
• CAS No: 7179-50-2
• Molecular Formula: C₂₂H₂₂CAN₂O₉
• Molecular Weight: 498.5
• CID: 47275
• PubChem ID: 54686182

oxytetracycline calcium Properties

Names and Identifiers

• oxytetracycline calcium
• CALCIUM OXYTETRACYCLINE
• calcium,(5S,5aR,6S,6aR,7S,10aR)-9-carbamoyl-7-(dimethylamino)-5,6,10,10a-tetrahydroxy-5-methyl-8,11-dioxo-5a,6,6a,7-tetrahydrotetracene-1,12-diolate
• 2-Naphthacenecarboxamide, 4-(dimethylamino)-1,4,4a,5,5a,6,11, 12a-octahydro-3,5,6,10,12,12a-hexahydroxy-6-methyl-1,11-dioxo-, calciium salt (1:1), (4S-(4alpha,4aalpha,5alpha,6beta,12aalpha))-
• 2-Naphthacenecarboxamide, 4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,5,6,10,12,12a-hexahydroxy-6-methyl-1,11-dioxo-, calcium salt (1:1), (4S-(4-alpha,4a-alpha,5-alpha,5a-alpha,6-beta,12a-alpha))-
• EPA PESTICIDE CHEMICAL CODE 006321
• J252.983A
• UNII-M90SJ24J2X
• Q27283660
• CALCIUM (5S,5AR,6S,6AR,7S,10AR)-9-CARBAMOYL-7-(DIMETHYLAMINO)-5,6,10,10A-TETRAHYDROXY-5-METHYL-8,11-DIOXO-5A,6,6A,7-TETRAHYDROTETRACENE-1,12-DIOLATE
• 2-NAPHTHACENECARBOXAMIDE, 4-(DIMETHYLAMINO)-1,4,4A,5,5A,6,11,12A-OCTAHYDRO-3,5,6,10,12,12A-HEXAHYDROXY-6-METHYL-1,11-DIOXO-, CALCIUM SALT (1:1), (4S-(4.ALPHA.,4A.ALPHA.,5.ALPHA.,5A.ALPHA.,6.BETA.,12A.ALPHA.))-
• 7179-50-2
• M90SJ24J2X
• Oxytetracycline monocalcium
• OXYTETRACYCLINE CALCIUM (1:1)
• 2-NAPHTHACENECARBOXAMIDE, 4-(DIMETHYLAMINO)-1,4,4A,5,5A,6,11,12A-OCTAHYDRO-3,5,6,10,12,12A-HEXAHYDROXY-6-METHYL-1,11-DIOXO-, CALCIUM SALT (1:1), (4S,4AR,5S,5AR,6S,12AS)-
• D05322
• EINECS 230-540-4

• InChIKey： VNXGBFNHSOJJDT-WOIXLFCBSA-L
• Inchi： InChI=1S/C22H24N2O9.Ca/c1-21(32)7-5-4-6-8(25)9(7)15(26)10-12(21)17(28)13-14(24(2)3)16(27)11(20(23)31)19(30)22(13,33)18(10)29;/h4-6,12-14,17,25-26,28,30,32-33H,1-3H3,(H2,23,31);/q;+2/p-2/t12-,13?,14+,17+,21-,22+;/m1./s1
• SMILES： [Ca+2].NC(C1C(=O)[C@@H](N(C)C)C2[C@H]([C@@H]3[C@@](O)(C)C4=CC=CC([O-])=C4C([O-])=C3C(=O)[C@]2(O)C=1O)O)=O

Computed Properties

• Exact Mass: 498.095
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Rotatable Bond Count: 2
• Monoisotopic Mass: 498.095
• Heavy Atom Count: 34
• Complexity: 1000
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 208A^2

Experimental Properties

• Boiling Point: 727.8°C at 760 mmHg
• Flash Point: 394°C